Cas no 2418722-50-4 (1-(3-Azido-5-iodo-4-methylphenyl)methanamine)

• Product Name: 1-(3-Azido-5-iodo-4-methylphenyl)methanamine
• CAS No: 2418722-50-4
• MF: C₈H₉IN₄
• MW: 288.088332891464
• CID: 5678826
• PubChem ID: 165775896
• Update Time: 2025-05-22

1-(3-Azido-5-iodo-4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26627277
• 2418722-50-4
• 1-(3-azido-5-iodo-4-methylphenyl)methanamine
• 1-(3-Azido-5-iodo-4-methylphenyl)methanamine

• Inchi： 1S/C8H9IN4/c1-5-7(9)2-6(4-10)3-8(5)12-13-11/h2-3H,4,10H2,1H3
• InChI Key： BDAGRPCTVKRWBO-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=CC(=C1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 287.98719g/mol
• Monoisotopic Mass: 287.98719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-(3-Azido-5-iodo-4-methylphenyl)methanamine

Comprehensive Overview of 1-(3-Azido-5-iodo-4-methylphenyl)methanamine (CAS No. 2418722-50-4)

The compound 1-(3-Azido-5-iodo-4-methylphenyl)methanamine (CAS No. 2418722-50-4) is a highly specialized aromatic amine derivative, featuring a unique combination of functional groups including an azido (-N₃), iodo (-I), and methyl (-CH₃) substituents on a phenyl ring. This structure makes it a valuable intermediate in organic synthesis, particularly in click chemistry applications, where the azido group is widely utilized for bioorthogonal reactions. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential in drug discovery, bioconjugation, and material science.

In recent years, the demand for azido-containing compounds like 1-(3-Azido-5-iodo-4-methylphenyl)methanamine has surged, driven by advancements in proteomics and chemical biology. The compound's iodo substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Its methanamine moiety also offers opportunities for further derivatization, making it a versatile building block for small-molecule libraries.

From an industrial perspective, CAS No. 2418722-50-4 is often discussed in the context of high-throughput screening and combinatorial chemistry. Its structural features align with the growing trend of fragment-based drug design, where modular compounds are used to optimize binding affinity and selectivity. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and global shipping, addressing logistical challenges in the chemical supply chain.

Environmental and safety considerations are also critical when handling 1-(3-Azido-5-iodo-4-methylphenyl)methanamine. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of direct light exposure are recommended to maintain its integrity. The compound's azido group requires careful handling due to its potential reactivity, though it remains a cornerstone in bioimaging and diagnostic probe development.

In summary, 1-(3-Azido-5-iodo-4-methylphenyl)methanamine (CAS No. 2418722-50-4) represents a multifaceted tool for modern chemists, bridging gaps between organic synthesis, medicinal chemistry, and biotechnology. Its applications in targeted therapy and molecular labeling continue to expand, reflecting its relevance in cutting-edge research.